Cas no 37109-10-7 (2-Thiopheneacetamide,N-[2-(dimethylamino)ethyl]-a-hydroxy-N-methyl-a-phenyl-, hydrochloride (1:1))

• Product Name: 2-Thiopheneacetamide,N-[2-(dimethylamino)ethyl]-a-hydroxy-N-methyl-a-phenyl-, hydrochloride (1:1)
• CAS No: 37109-10-7
• MF: C₁₇H₂₃ClN₂O₂S
• MW: 354.894722223282
• CID: 310206
• PubChem ID: 216099
• Update Time: 2025-04-19

2-Thiopheneacetamide,N-[2-(dimethylamino)ethyl]-a-hydroxy-N-methyl-a-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide,N-[2-(dimethylamino)ethyl]-a-hydroxy-N-methyl-a-phenyl-, hydrochloride (1:1)
• N-(2-Dimethylaminoethyl)-α-hydroxy-N-methyl-α-phenyl-2-thiophe neacetamide HCl
• N-[2-(Dimethylamino)ethyl]-2-hydroxy-N-methyl-2-phenyl-2-(thiophen-2-yl)acetamide--hydrogen chloride (1/1)
• 37109-10-7
• N-(2-Dimethylaminoethyl)-alpha-hydroxy-N-methyl-alpha-phenyl-2-thiopheneacetamide HCl
• 2-Thiopheneacetamide, N-(2-dimethylaminoethyl)-alpha-hydroxy-N-methyl-alpha-phenyl-, hydrochloride
• DTXSID80958277
• FC 116

• Inchi： 1S/C17H22N2O2S.ClH/c1-18(2)11-12-19(3)16(20)17(21,15-10-7-13-22-15)14-8-5-4-6-9-14;/h4-10,13,21H,11-12H2,1-3H3;1H
• InChI Key： MLGFOYVBHZGRBK-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(C1C=CC=CC=1)(C(N(C)CCN(C)C)=O)O

Computed Properties

• Exact Mass: 354.11700
• Monoisotopic Mass: 354.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.02000
• LogP: 2.80600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides